![molecular formula C22H28ClN5OS B1226504 1-(1-tert-butyl-5-tetrazolyl)-N-[(4-chlorophenyl)methyl]-N-(2-oxolanylmethyl)-1-thiophen-2-ylmethanamine](/img/structure/B1226504.png)
1-(1-tert-butyl-5-tetrazolyl)-N-[(4-chlorophenyl)methyl]-N-(2-oxolanylmethyl)-1-thiophen-2-ylmethanamine
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Overview
Description
1-(1-tert-butyl-5-tetrazolyl)-N-[(4-chlorophenyl)methyl]-N-(2-oxolanylmethyl)-1-thiophen-2-ylmethanamine is an aromatic amine.
Scientific Research Applications
1. Catalysis and Organic Synthesis
Research indicates the use of tert-butyl and thiophene derivatives in catalysis and organic synthesis. For instance, the Rhodium-Catalyzed Enantioselective Addition of Arylboronic Acids utilizes tert-butyl and thiophene compounds. This process is pivotal in the synthesis of complex organic compounds with high precision and efficiency (Storgaard & Ellman, 2009).
2. Synthesis of Heterocyclic Compounds
Tert-butyl and thiophene moieties are employed in the synthesis of various heterocyclic compounds. For example, the synthesis of 2H-1,1,3,4,4-pentachloro-1,3-butadiene derivatives demonstrates the application of tert-butyl in synthesizing structurally diverse heterocycles, which are crucial in medicinal chemistry and materials science (Kacmaz, 2019).
3. Molecular Structure Analysis
Studies like the Synthesis and Crystal Structure of N-tert-butyl-N'-(2,4-dichlorobenzoyl)-N-[1-(4-chlorophenyl)] highlight the role of tert-butyl and thiophene derivatives in elucidating molecular structures. Such compounds are often used as building blocks in crystallography to understand complex molecular geometries (Xia, 2001).
4. Development of Metal-Organic Frameworks (MOFs)
The use of tert-butyl and thiophene-based compounds in constructing MOFs is an emerging field of research. MOFs with thiophene functionalities demonstrate promising applications in gas storage, separation, and catalysis due to their unique porous structures and chemical properties (Zhao et al., 2017).
Properties
Molecular Formula |
C22H28ClN5OS |
---|---|
Molecular Weight |
446 g/mol |
IUPAC Name |
1-(1-tert-butyltetrazol-5-yl)-N-[(4-chlorophenyl)methyl]-N-(oxolan-2-ylmethyl)-1-thiophen-2-ylmethanamine |
InChI |
InChI=1S/C22H28ClN5OS/c1-22(2,3)28-21(24-25-26-28)20(19-7-5-13-30-19)27(15-18-6-4-12-29-18)14-16-8-10-17(23)11-9-16/h5,7-11,13,18,20H,4,6,12,14-15H2,1-3H3 |
InChI Key |
PKDQPZHGBXEAQY-UHFFFAOYSA-N |
SMILES |
CC(C)(C)N1C(=NN=N1)C(C2=CC=CS2)N(CC3CCCO3)CC4=CC=C(C=C4)Cl |
Canonical SMILES |
CC(C)(C)N1C(=NN=N1)C(C2=CC=CS2)N(CC3CCCO3)CC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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